Cas no 660423-57-4 (4-Pyridazinecarboxylic acid, 3,5-diphenyl-, methyl ester)

• Product Name: 4-Pyridazinecarboxylic acid, 3,5-diphenyl-, methyl ester
• CAS No: 660423-57-4
• MF: C₁₈H₁₄N₂O₂
• MW: 290.315964221954
• CID: 1707368
• PubChem ID: 10108275
• Update Time: 2025-04-21

4-Pyridazinecarboxylic acid, 3,5-diphenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazinecarboxylic acid, 3,5-diphenyl-, methyl ester
• HICZHPFZMDTJBP-UHFFFAOYSA-N
• BDBM50173672
• 3,5-Diphenyl-pyridazine-4-carboxylic acid methyl ester
• GABRA5-agonist-6
• DB-158364
• Methyl 3,5-diphenylpyridazine-4-carboxylate
• CHEMBL364740
• SCHEMBL2652800
• 660423-57-4
• GLXC-04023

• Inchi： 1S/C18H14N2O2/c1-22-18(21)16-15(13-8-4-2-5-9-13)12-19-20-17(16)14-10-6-3-7-11-14/h2-12H,1H3
• InChI Key： HICZHPFZMDTJBP-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C2C=CC=CC=2)N=NC=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 290.10562
• Monoisotopic Mass: 290.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.08